Cas no 668971-24-2 (Benzoic acid,5-cyano-2-[[[5-(3-methyl-2-thienyl)-3-isoxazolyl]carbonyl]amino]-)

Benzoic acid,5-cyano-2-[[[5-(3-methyl-2-thienyl)-3-isoxazolyl]carbonyl]amino]- structure
668971-24-2 structure
Product Name:Benzoic acid,5-cyano-2-[[[5-(3-methyl-2-thienyl)-3-isoxazolyl]carbonyl]amino]-
CAS No:668971-24-2
MF:C17H11N3O4S
MW:353.351942300797
CID:1713325
Update Time:2024-08-30

Benzoic acid,5-cyano-2-[[[5-(3-methyl-2-thienyl)-3-isoxazolyl]carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,5-cyano-2-[[[5-(3-methyl-2-thienyl)-3-isoxazolyl]carbonyl]amino]-
    • Benzoic acid, 5-cyano-2-[[[5-(3-methyl-2-thienyl)-3-isoxazolyl]carbonyl]amino]-
    • Inchi: 1S/C17H11N3O4S/c1-9-4-5-25-15(9)14-7-13(20-24-14)16(21)19-12-3-2-10(8-18)6-11(12)17(22)23/h2-7H,1H3,(H,19,21)(H,22,23)
    • InChI Key: BXQCUBGKWHDAJO-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC(C#N)=CC=C1NC(C1C=C(C2SC=CC=2C)ON=1)=O

Computed Properties

  • Exact Mass: 353.04713

Experimental Properties

  • Density: 1.52±0.1 g/cm3(Predicted)
  • Boiling Point: 524.9±50.0 °C(Predicted)
  • PSA: 116.22
  • pka: 2.65±0.36(Predicted)

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